Cas no 1448123-53-2 (4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine)

• Product Name: 4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine
• CAS No: 1448123-53-2
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6234224
• PubChem ID: 71805634
• Update Time: 2025-10-29

4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine
• F6435-1427
• 1448123-53-2
• (4-(methylsulfonyl)piperidin-1-yl)(pyridin-4-yl)methanone
• (4-methylsulfonylpiperidin-1-yl)-pyridin-4-ylmethanone
• AKOS024558108

• Inchi： 1S/C12H16N2O3S/c1-18(16,17)11-4-8-14(9-5-11)12(15)10-2-6-13-7-3-10/h2-3,6-7,11H,4-5,8-9H2,1H3
• InChI Key： UREWBWZOLZLAJW-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C(C2C=CN=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine

Comprehensive Overview of 4-(4-Methanesulfonylpiperidine-1-carbonyl)pyridine (CAS No. 1448123-53-2): Properties, Applications, and Research Insights

4-(4-Methanesulfonylpiperidine-1-carbonyl)pyridine (CAS No. 1448123-53-2) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a pyridine ring with a methanesulfonyl group, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₁₄N₂O₃S, reflects a balanced hydrophobicity and polarity, ideal for modulating biological activity.

Recent studies highlight the compound's role in targeting enzyme inhibition, particularly in kinase-related pathways, a hot topic in oncology and inflammation research. Researchers are exploring its potential as a scaffold for small-molecule therapeutics, aligning with the growing demand for precision medicine and personalized treatment options. The methanesulfonyl group enhances binding affinity to protein targets, a feature frequently discussed in drug design forums and AI-driven molecular modeling platforms.

From a synthetic chemistry perspective, CAS No. 1448123-53-2 is valued for its high purity and stability under standard conditions. Its carbonyl linkage allows for further functionalization, making it a key building block in multicomponent reactions. This aligns with the industry's shift toward green chemistry and atom-efficient synthesis, topics frequently searched in academic and industrial databases.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques central to modern quality control protocols. The rise of automated synthesis platforms and AI-assisted retrosynthesis tools has further amplified interest in such well-defined intermediates, as evidenced by patent filings and high-throughput screening publications.

In material science, the pyridine-piperidine hybrid structure of 4-(4-methanesulfonylpiperidine-1-carbonyl)pyridine shows promise in coordination chemistry for catalytic applications. Its electron-withdrawing sulfonyl group can tune ligand properties, a feature relevant to catalyst design discussions in renewable energy and CO₂ conversion technologies.

Regulatory and safety profiles of this compound adhere to REACH and GMP guidelines, with no reported acute toxicity in standard assays. This makes it a safer alternative to traditional hazardous intermediates, addressing the pharmaceutical industry's push for sustainable alternatives—a frequently queried topic in ESG (Environmental, Social, and Governance)-focused searches.

The commercial availability of CAS No. 1448123-53-2 through specialized chemical suppliers has expanded its accessibility for academic labs and R&D departments. Market trends indicate rising demand for such high-value intermediates, driven by increased investment in biotech startups and orphan drug development programs.

Future research directions may explore its structure-activity relationships (SAR) in neurological targets, given the structural resemblance to known blood-brain barrier (BBB)-permeable compounds. This connects to trending searches on neurodegenerative disease therapeutics and CNS drug delivery strategies.